2-[(1,4-dioxaspiro[4.5]dec-2-ylmethyl)thio]-6-methyl-4(3H)-pyrimidinone

• IUPAC Name: 2-(1,4-dioxaspiro[4.5]decan-3-ylmethylsulfanyl)-4-methyl-1H-pyrimidin-6-one
• InChI: InChI=1S/C14H20N2O3S/c1-10-7-12(17)16-13(15-10)20-9-11-8-18-14(19-11)5-3-2-4-6-14/h7,11H,2-6,8-9H2,1H3,(H,15,16,17)
• InChI Key: LSFSUDIJYQUGTQ-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=O)NC(=N1)SCC2COC3(O2)CCCCC3
• Molecular Formula: C14H20N2O3S
• Molecular Weight: 296.39 g/mol

Description

2-[(1,4-dioxaspiro[4.5]dec-2-ylmethyl)thio]-6-methyl-4(3H)-pyrimidinone is a chemical compound that has been of interest to the scientific community due to its potential therapeutic applications. This compound has been synthesized using various methods, and its mechanism of action has been studied in detail.

Mechanism of Action

The mechanism of action of 2-[(1,4-dioxaspiro[4.5]dec-2-ylmethyl)thio]-6-methyl-4(3H)-pyrimidinone is not fully understood. However, it has been suggested that this compound inhibits the activity of certain enzymes that are involved in the growth and proliferation of cancer cells. This leads to the inhibition of cancer cell growth and ultimately, cell death.
Biochemical and Physiological Effects:
Studies have shown that 2-[(1,4-dioxaspiro[4.5]dec-2-ylmethyl)thio]-6-methyl-4(3H)-pyrimidinone has several biochemical and physiological effects. This compound has been shown to induce apoptosis in cancer cells, which is a process of programmed cell death. Additionally, this compound has been shown to inhibit the migration and invasion of cancer cells, which is important for the prevention of cancer metastasis.

Advantages and Limitations for Lab Experiments

One of the advantages of using 2-[(1,4-dioxaspiro[4.5]dec-2-ylmethyl)thio]-6-methyl-4(3H)-pyrimidinone in lab experiments is that it has potent anticancer activity against various cancer cell lines. This makes it a promising candidate for the development of new cancer therapies. However, one of the limitations of using this compound is that its mechanism of action is not fully understood, which makes it difficult to optimize its therapeutic potential.

Future Directions

There are several future directions for the research on 2-[(1,4-dioxaspiro[4.5]dec-2-ylmethyl)thio]-6-methyl-4(3H)-pyrimidinone. One of the directions is to study the structure-activity relationship of this compound to optimize its therapeutic potential. Additionally, it is important to study the pharmacokinetics and pharmacodynamics of this compound to determine its efficacy and safety in vivo. Furthermore, it is important to study the potential side effects of this compound to ensure its safety for clinical use.
Conclusion:
In conclusion, 2-[(1,4-dioxaspiro[4.5]dec-2-ylmethyl)thio]-6-methyl-4(3H)-pyrimidinone is a chemical compound that has been of interest to the scientific community due to its potential therapeutic applications. This compound has been synthesized using various methods, and its mechanism of action has been studied in detail. Studies have shown that this compound has potent anticancer activity against various cancer cell lines, and it has several biochemical and physiological effects. However, further research is needed to optimize its therapeutic potential and to ensure its safety for clinical use.

Synthesis Methods

The synthesis of 2-[(1,4-dioxaspiro[4.5]dec-2-ylmethyl)thio]-6-methyl-4(3H)-pyrimidinone has been reported using various methods. One of the most common methods involves the reaction of 2-amino-4-methyl-6-thiouracil with 2-(bromomethyl)-1,4-dioxaspiro[4.5]decane in the presence of a base such as potassium carbonate. The reaction takes place at room temperature, and the product is obtained in good yield after purification.

Scientific Research Applications

2-[(1,4-dioxaspiro[4.5]dec-2-ylmethyl)thio]-6-methyl-4(3H)-pyrimidinone has been studied for its potential therapeutic applications. One of the most promising applications of this compound is in the treatment of cancer. Studies have shown that this compound has potent anticancer activity against various cancer cell lines, including breast, lung, colon, and prostate cancer cells.